![molecular formula C14H8F3N3OS B2968308 N-(thieno[2,3-d]pyrimidin-4-yl)-3-(trifluoromethyl)benzamide CAS No. 1004052-96-3](/img/structure/B2968308.png)
N-(thieno[2,3-d]pyrimidin-4-yl)-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(thieno[2,3-d]pyrimidin-4-yl)-3-(trifluoromethyl)benzamide, commonly known as TH-302, is a small molecule drug that has been developed for the treatment of cancer. It belongs to the class of hypoxia-activated prodrugs (HAPs), which are designed to selectively target and kill cancer cells that are resistant to traditional chemotherapy.
Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
A study by Tolba et al. (2018) highlighted the significant antimicrobial and anti-inflammatory properties of thienopyrimidine derivatives. The synthesis of new thieno[2,3-d]pyrimidine heterocyclic compounds demonstrated remarkable activity against fungi, bacteria, and inflammation, underscoring the potential of these compounds in treating infectious and inflammatory diseases Tolba, M., Kamal El‐Dean, A. K., Ahmed, M., & Hassanien, R. (2018).
Anticancer Applications
Research into the anticancer properties of thieno[2,3-d]pyrimidin-4-yl derivatives has identified several compounds with promising activity against various cancer cell lines. For instance, compounds synthesized from carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates showed higher activity than doxorubicin against liver, colon, and lung cancer cell lines, highlighting their potential as antitumor agents Hafez, H., Alsalamah, S. A., & El-Gazzar, A.-R. B. A. (2017).
Antiprotozoal and Antitrichinnellosis Activities
Novel thieno[2,3-d]pyrimidin-4(3H)-ones containing benzimidazole rings were synthesized to determine their antiprotozoal and antitrichinellosis effects. These compounds exhibited higher activity against Trichinella spiralis in vitro compared to albendazole, suggesting their use in treating parasitic infections Mavrova, A., Vuchev, D., Anichina, K., & Vassilev, N. (2010).
Antibacterial and Antifungal Activities
A study by Kahveci et al. (2020) synthesized new 2-(4/3-substitutedbenzyl)thieno[2,3-d]pyrimidin-4(3H)-ones and tested them against various bacteria and yeast-like fungi. Compounds showed high antifungal activity against Candida species, surpassing fluconazole, and displayed better antibacterial activity compared to other derivatives, emphasizing their potential in addressing resistant microbial strains Kahveci, B., Doğan, İ., Menteşe, E., Sellitepe, H. E., & Kart, D. (2020).
Properties
IUPAC Name |
N-thieno[2,3-d]pyrimidin-4-yl-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3N3OS/c15-14(16,17)9-3-1-2-8(6-9)12(21)20-11-10-4-5-22-13(10)19-7-18-11/h1-7H,(H,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNSBJFUNRMADRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=C3C=CSC3=NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.